Cas no 1402148-86-0 (Ethyl 8-vinyl-1,4-dioxaspiro[4.5]decane-8-carboxylate)

• Product Name: Ethyl 8-vinyl-1,4-dioxaspiro[4.5]decane-8-carboxylate
• CAS No: 1402148-86-0
• MF: C₁₃H₂₀O₄
• MW: 240.295504570007
• CID: 4698638
• PubChem ID: 71304294
• Update Time: 2025-10-29

Ethyl 8-vinyl-1,4-dioxaspiro[4.5]decane-8-carboxylate Chemical and Physical Properties

Names and Identifiers

• WLZ3083
• ethyl 8-vinyl-1,4-dioxaspiro[4.5]decane-8-carboxylate
• 1402148-86-0
• Ethyl 8-vinyl-1,4-dioxaspiro[4.5]decane-8-carboxylate

• Inchi： 1S/C13H20O4/c1-3-12(11(14)15-4-2)5-7-13(8-6-12)16-9-10-17-13/h3H,1,4-10H2,2H3
• InChI Key： FNOIWMQHCXPXNX-UHFFFAOYSA-N
• SMILES： O1CCOC21CCC(C(=O)OCC)(C=C)CC2

Computed Properties

• Exact Mass: 240.13615911g/mol
• Monoisotopic Mass: 240.13615911g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 295
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 44.8Ų

Additional information on Ethyl 8-vinyl-1,4-dioxaspiro[4.5]decane-8-carboxylate

Ethyl 8-vinyl-1,4-dioxaspiro[4.5]decane-8-carboxylate: A Comprehensive Overview

Ethyl 8-vinyl-1,4-dioxaspiro[4.5]decane-8-carboxylate, with CAS No 1402148-86-0, is a unique organic compound that has garnered significant attention in the fields of organic chemistry and materials science. This compound is characterized by its spirocyclic structure, which combines a dioxane ring with a vinyl group and an ethyl ester moiety. The spirocyclic architecture of this compound makes it highly versatile, enabling it to be utilized in various applications ranging from drug delivery systems to advanced polymer materials.

The spiro structure of Ethyl 8-vinyl-1,4-dioxaspiro[4.5]decane-8-carboxylate plays a pivotal role in its chemical reactivity and physical properties. Spirocyclic compounds are known for their ability to adopt multiple conformations, which can significantly influence their interactions with other molecules. Recent studies have highlighted the potential of this compound as a building block for constructing complex molecular architectures, particularly in the synthesis of bioactive molecules and functional polymers.

One of the most intriguing aspects of Ethyl 8-vinyl-1,4-dioxaspiro[4.5]decane-8-carboxylate is its ability to undergo various chemical transformations while retaining its spirocyclic core. For instance, the vinyl group attached to the spiro atom can serve as a site for polymerization or cross-linking reactions, making this compound an ideal candidate for developing novel polymeric materials with tailored properties.

Recent advancements in synthetic methodologies have enabled the efficient synthesis of Ethyl 8-vinyl-1,4-dioxaspiro[4.5]decane-8-carboxylate on both laboratory and industrial scales. These methods often involve multi-step reactions that require precise control over reaction conditions to ensure high yields and product purity.

In terms of applications, Ethyl 8-vinyl-1,4-dioxaspiro[4.5]decane-8-carboxylate has shown promise in the development of drug delivery systems due to its ability to encapsulate bioactive molecules within its spirocyclic framework.

Moreover, the compound's compatibility with various polymerization techniques has led to its use in creating advanced materials with enhanced mechanical and thermal properties.

Looking ahead, ongoing research into Ethyl 8-vinyl-1,4-dioxaspiro[4.5]decane-8-carboxylate is expected to uncover new avenues for its application in fields such as nanotechnology and biomedical engineering.